N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

• IUPAC Name: N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• InChI: InChI=1S/C21H19F3N4O3/c1-28-18(11-13-26-28)15-4-2-14(3-5-15)10-12-25-19(29)20(30)27-16-6-8-17(9-7-16)31-21(22,23)24/h2-9,11,13H,10,12H2,1H3,(H,25,29)(H,27,30)
• InChI Key: JOXVJYPMHYPUIE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C21H19F3N4O3
• Molecular Weight: 432.4 g/mol

Description

The compound contains a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

Pyrazole (C3H3N2H) is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Chemical Reactions Analysis

Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N’-[4-(trifluoromethoxy)phenyl]ethanediamide”:

Antileishmanial Activity

This compound has shown promising antileishmanial activity. Research indicates that pyrazole derivatives, including this compound, exhibit potent effects against Leishmania species. .

Antimalarial Properties

The compound also demonstrates significant antimalarial properties. Studies have shown that it can inhibit the growth of Plasmodium species, the causative agents of malaria. .

Antibacterial Applications

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N’-[4-(trifluoromethoxy)phenyl]ethanediamide has been investigated for its antibacterial properties. .

Antifungal Activity

The compound has shown efficacy against various fungal pathogens. Its mechanism involves interfering with fungal cell membrane integrity and inhibiting key enzymes required for fungal growth. .

Anticancer Potential

Research has explored the compound’s potential in cancer therapy. Its ability to induce apoptosis in cancer cells and inhibit tumor growth has been observed in preclinical studies. .

Anti-inflammatory Effects

The compound exhibits anti-inflammatory properties by modulating inflammatory pathways and reducing the production of pro-inflammatory cytokines. .

Antioxidant Activity

Studies have shown that the compound possesses antioxidant properties, which help in neutralizing free radicals and reducing oxidative stress. .

Neuroprotective Applications

The compound has been investigated for its neuroprotective effects. It shows potential in protecting neuronal cells from damage caused by oxidative stress and inflammation. .

These applications highlight the diverse potential of N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-N’-[4-(trifluoromethoxy)phenyl]ethanediamide in various fields of scientific research. If you have any specific area you’d like to delve deeper into, feel free to let me know!

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Future Directions

The future directions for this compound would likely involve further exploration of its potential applications in various fields, such as medicinal chemistry and drug discovery.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to target various enzymes and receptors . For instance, imidazole-containing compounds, which share a similar heterocyclic structure with the given compound, have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic effects .

Mode of Action

It’s likely that the compound interacts with its targets through hydrogen bonding or other types of molecular interactions . These interactions can lead to changes in the conformation or activity of the target, thereby affecting its function.

Biochemical Pathways

Based on the reported activities of similar compounds, it’s possible that this compound could affect a variety of biochemical pathways related to its targets .

Pharmacokinetics

Compounds with similar structures are often highly soluble in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Based on the reported activities of similar compounds, it’s likely that this compound could have a variety of effects at the molecular and cellular level .